(E)-N-methyl-N,2-diphenylethenesulfonamide

• IUPAC Name: (E)-N-methyl-N,2-diphenylethenesulfonamide
• InChI: InChI=1S/C15H15NO2S/c1-16(15-10-6-3-7-11-15)19(17,18)13-12-14-8-4-2-5-9-14/h2-13H,1H3/b13-12+
• InChI Key: LTUBFLLZMHGRBW-OUKQBFOZSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CN(C1=CC=CC=C1)S(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol
• CAS No.: 13735-87-0

Description

(E)-N-methyl-N,2-diphenylethenesulfonamide is a useful research compound. Its molecular formula is C15H15NO2S and its molecular weight is 273.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analytical Characterization

(E)-N-methyl-N,2-diphenylethenesulfonamide and its analogues have been synthesized and characterized for their potential as dissociative agents in scientific research. Wallach et al. (2015) detailed the synthesis and analytical characterization of diphenidine, a compound with a diphenylethylamine nucleus, similar in structure to this compound. Their study provided insights into the differentiation between isomeric pairs and the analytical techniques necessary for such differentiation, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy (Wallach et al., 2015).

Chemical Reactions and Applications

The reactivity of compounds similar to this compound has been explored in various chemical reactions. Willi (1966) investigated the E2 reactions of 2,2-diphenyl-ethyl benzenesulfonates, providing insights into the effects of different substituents and conditions on these reactions, which could be relevant for understanding the reactivity of this compound in similar contexts (Willi, 1966).

Use in Organic Synthesis

Marković and Vogel (2004) demonstrated the use of diphenyldisulfone, a compound related to this compound, for selective cleavage of certain ethers in organic synthesis. This study highlights the potential utility of similar compounds in organic synthesis, particularly in the selective cleavage and protection of functional groups (Marković & Vogel, 2004).

Development of Anticancer Agents

The synthesis and biological evaluation of (E)-N-aryl-2-arylethenesulfonamide analogues, structurally related to this compound, were conducted by Reddy et al. (2013). Their research focused on developing potent anticancer agents targeting microtubule formation, indicating the potential of this compound derivatives in cancer research and therapy (Reddy et al., 2013).